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Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of N-butyl-4-nitroaniline, a
significant chemical intermediate. Designed for researchers, scientists, and professionals in
drug development and materials science, this document delves into the molecule's structural
characteristics, synthesis, reactivity, and applications, grounded in established scientific
principles and experimental data.

Introduction and Strategic Importance

N-butyl-4-nitroaniline (CAS No: 58259-34-0) is an aromatic organic compound featuring a
benzene ring substituted with a nitro group, a secondary amine, and a butyl chain.[1][2] Its
molecular formula is C10H14N202.[3] This structure creates a unique electronic environment,
making it a valuable precursor in the synthesis of a diverse range of commercially and
scientifically important products.[4] The presence of the electron-withdrawing nitro group and
the electron-donating amino group makes substituted nitroanilines like this one crucial building
blocks for azo dyes, pharmaceuticals, and advanced materials with specific optical properties.
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[4][5] Understanding its synthesis, properties, and reactivity is paramount for leveraging its full
potential in research and development.

Molecular Structure and Physicochemical Profile

The N-butyl-4-nitroaniline molecule consists of a 4-nitroaniline core where one of the amine
protons is replaced by an n-butyl group. This substitution significantly influences its physical
properties, such as solubility and melting point, compared to its parent compound, 4-
nitroaniline.

Caption: Molecular structure of N-butyl-4-nitroaniline.

Physicochemical Data

The key properties of N-butyl-4-nitroaniline are summarized below. These values are critical
for designing reaction conditions, purification protocols, and ensuring safe handling.

Property Value Source(s)
CAS Number 58259-34-0 [1][2][3]
Molecular Formula C10H14N202 [1][3]
Molecular Weight 194.23 g/mol [2][6]
Appearance Yellow solid or liquid [7]

IUPAC Name N-butyl-4-nitroaniline [1][2]
SMILES CCCCNC1=CC=C(C=C1)=0 [1][3]

Keep in dark place, Inert
Storage Conditions atmosphere, Room [819]

temperature

Synthesis and Mechanistic Rationale

The synthesis of N-butyl-4-nitroaniline is typically achieved via nucleophilic aromatic
substitution (SNAAr). This reaction is effective because the potent electron-withdrawing nitro
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group activates the aromatic ring, making it susceptible to nucleophilic attack and facilitating
the displacement of a leaving group at the para position.

A prevalent laboratory-scale method involves the reaction of a 4-substituted nitrobenzene, such
as 4-fluoronitrobenzene or 4-chloronitrobenzene, with n-butylamine.[10][11] The fluoride ion is
an excellent leaving group in this context due to its high electronegativity, which enhances the
electrophilicity of the carbon atom to which it is attached.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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